5-((4-Benzylpiperazin-1-yl)(4-chlorophenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(4-chlorophenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H26ClN5OS/c1-2-20-26-24-30(27-20)23(31)22(32-24)21(18-8-10-19(25)11-9-18)29-14-12-28(13-15-29)16-17-6-4-3-5-7-17/h3-11,21,31H,2,12-16H2,1H3
• InChI Key: PIAZOJARCVZMPW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)Cl)N4CCN(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C24H26ClN5OS
• Molecular Weight: 468.0 g/mol

Description

Benzylpiperazine is a type of organic compound which is commonly found in various pharmaceuticals and agrochemicals. It’s known to modulate the pharmacokinetic properties of a drug substance. The 1,2,4-triazole ring is a heterocyclic compound containing three nitrogen atoms. It’s one of the most important active pharmaceutical scaffolds, able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Molecular Structure Analysis

The molecular structure of similar compounds is usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel 1,2,4-triazole derivatives have been synthesized and screened for their antimicrobial activities. Compounds bearing the triazole moiety, similar to the core structure mentioned, have shown to possess good to moderate activities against various test microorganisms. These findings indicate the potential use of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Role in Serotonin Receptor Affinity

The role of a linker between the triazine moiety and an aromatic substituent in compounds for the human serotonin 5-HT6 receptor affinity has been evaluated. Substituted 1,3,5-triazines, related in structure and function, demonstrate that modifications in the linker can significantly affect affinity for the 5-HT6R, suggesting their potential in designing new ligands for serotonin receptors (Łażewska et al., 2019).

Pharmacological Properties of Derivatives

The pharmacological properties of thienodiazepines, which share a heterocyclic structure similar to the query compound, have been explored. These derivatives exhibit marked anti-anxiety, antipentylenetetrazole, and muscle relaxant effects in various animal models, highlighting their potential as anti-anxiety agents (Tsumagari et al., 1978).

Synthesis and Antimicrobial Activities of Benzofuran and Pyrazole Moieties

Novel series of triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties have been synthesized and their antimicrobial activities evaluated. These compounds, similar in their heterocyclic integration to the query compound, exhibit promising antimicrobial activities, suggesting their utility in addressing microbial resistance (Idrees et al., 2019).